Flosulide
Flosulide
Flosulide is a potent and selective COX-2 inhibitor, used for the treatment for inflammatory diseases.
Brand Name:
Vulcanchem
CAS No.:
80937-31-1
VCID:
VC0007107
InChI:
InChI=1S/C16H13F2NO4S/c1-24(21,22)19-13-6-9-2-4-14(20)11(9)8-16(13)23-15-5-3-10(17)7-12(15)18/h3,5-8,19H,2,4H2,1H3
SMILES:
CS(=O)(=O)NC1=C(C=C2C(=C1)CCC2=O)OC3=C(C=C(C=C3)F)F
Molecular Formula:
C₁₆H₁₃F₂NO₄S
Molecular Weight:
353.3 g/mol
Flosulide
CAS No.: 80937-31-1
Inhibitors
VCID: VC0007107
Molecular Formula: C₁₆H₁₃F₂NO₄S
Molecular Weight: 353.3 g/mol
| CAS No. | 80937-31-1 |
|---|---|
| Product Name | Flosulide |
| Molecular Formula | C₁₆H₁₃F₂NO₄S |
| Molecular Weight | 353.3 g/mol |
| IUPAC Name | N-[6-(2,4-difluorophenoxy)-1-oxo-2,3-dihydroinden-5-yl]methanesulfonamide |
| Standard InChI | InChI=1S/C16H13F2NO4S/c1-24(21,22)19-13-6-9-2-4-14(20)11(9)8-16(13)23-15-5-3-10(17)7-12(15)18/h3,5-8,19H,2,4H2,1H3 |
| Standard InChIKey | CXJONBHNIJFARE-UHFFFAOYSA-N |
| SMILES | CS(=O)(=O)NC1=C(C=C2C(=C1)CCC2=O)OC3=C(C=C(C=C3)F)F |
| Canonical SMILES | CS(=O)(=O)NC1=C(C=C2C(=C1)CCC2=O)OC3=C(C=C(C=C3)F)F |
| Description | Flosulide is a potent and selective COX-2 inhibitor, used for the treatment for inflammatory diseases. |
| Synonyms | 6-(2,4-difluorophenoxy)-5-methylsulfonylamino-1-indanone CGP 28238 CGP-28238 flosulide ZK 38997 |
| Reference | [1]. Turull A, et al. Acute effects of the anti-inflammatory cyclooxygenase-2 selective inhibitor, flosulide, on renal plasma flow and glomerular filtration rate in rats. Inflammation. 2001 Apr;25(2):119-28.[2]. Zimmermann KC, et al. Cyclooxygenase-2 expression in human esophageal carcinoma. Cancer Res. 1999 Jan 1;59(1):198-204.[3]. Heise G, et al. Different actions of the cyclooxygenase 2 selective inhibitor flosulide in rats with passive Heymann nephritis. Nephron. 1998 Oct;80(2):220-6. |
| PubChem Compound | 71246 |
| Last Modified | Nov 11 2021 |
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